Measurement of true gas kinetic temperatures in an inductively coupled plasma by laser-light scattering. Plenary lecture
Journal of Analytical Atomic Spectrometry Pub Date: DOI: 10.1039/JA9870200567
Abstract
Laser-light Rayleigh scattering has been used to measure the localised gas density and from it the gas temperature in an inductively coupled plasma. The magnitude of the locally averaged gas temperature was found to be somewhat higher than that measured by Doppler-broadening methods; short-term relative standard deviations for the scattering measurements were usually less than 10%. Gas-temperature measurements were performed as a function of incident r.f. power and spatial position in the plasma and in the presence or absence of introduced aerosol.
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